3-[(Z)-(3-cyclohexyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-(dipropylamino)-7-methyl-4H-pyrido[1,2-a]pyrimidin-4-one

• Molecular Formula: C25H32N4O2S2
• Molecular Weight: 484.7 g/mol
• IUPAC Name: (5Z)-3-cyclohexyl-5-[[2-(dipropylamino)-7-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C25H32N4O2S2/c1-4-13-27(14-5-2)22-19(23(30)28-16-17(3)11-12-21(28)26-22)15-20-24(31)29(25(32)33-20)18-9-7-6-8-10-18/h11-12,15-16,18H,4-10,13-14H2,1-3H3/b20-15-
• InChI Key: HSCFYPJXHWGGOE-HKWRFOASSA-N
• Isomeric SMILES: CCCN(CCC)C1=C(C(=O)N2C=C(C=CC2=N1)C)/C=C\3/C(=O)N(C(=S)S3)C4CCCCC4
• Canonical SMILES: CCCN(CCC)C1=C(C(=O)N2C=C(C=CC2=N1)C)C=C3C(=O)N(C(=S)S3)C4CCCCC4

Description

This compound features a pyrido[1,2-a]pyrimidin-4-one core fused with a thiazolidinone moiety. Key structural elements include:

• A (Z)-configured methylidene bridge linking the pyrido-pyrimidinone system to the thiazolidinone ring.
• A 3-cyclohexyl substituent on the thiazolidinone ring, enhancing lipophilicity.
• A 2-(dipropylamino) group and 7-methyl substituent on the pyrido-pyrimidinone scaffold, influencing electronic and steric properties.

Biological Activity

The compound 3-[(Z)-(3-cyclohexyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-(dipropylamino)-7-methyl-4H-pyrido[1,2-a]pyrimidin-4-one is a complex organic molecule that has garnered attention for its potential biological activities. This article explores the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant research findings.

Molecular Characteristics

• Molecular Formula : C24H31N5O4S2
• Monoisotopic Mass : 517.18176 Da
• InChIKey : PDPXDKOZRHDRQH-MNDPQUGUSA-N

Pharmacological Activities

The biological activity of the compound can be categorized into several key areas:

Anticancer Activity

Research indicates that thiazolidin derivatives exhibit significant anticancer properties. The compound under study has been shown to:

• Induce apoptosis in various cancer cell lines.
• Inhibit cell proliferation through mechanisms involving the modulation of signaling pathways related to cell survival and death .

Antidiabetic Effects

Thiazolidin derivatives have been explored for their potential in managing diabetes. The compound may:

• Enhance glucose uptake in insulin-resistant models.
• Modulate lipid profiles and reduce hyperglycemia in diabetic conditions .

Antioxidant Properties

The compound demonstrates antioxidant activity, which is crucial for protecting cells from oxidative stress. Studies suggest that it can:

• Scavenge free radicals and reduce oxidative damage in cellular models.
• Improve stability and performance in biological systems .

Antimicrobial Activity

Preliminary studies suggest that thiazolidin derivatives possess antimicrobial properties. The specific compound may:

• Inhibit the growth of various bacterial strains, although detailed studies are needed to confirm its efficacy against specific pathogens .

Case Studies and Research Findings

Several studies have investigated the biological activity of thiazolidin compounds similar to the one discussed:

• Anticancer Mechanisms :
  • A study revealed that thiazolidin derivatives could induce apoptosis through both extrinsic and intrinsic pathways in HeLa cells, highlighting their potential as anticancer agents .
• Diabetes Management :
  • In a model of insulin resistance, certain thiazolidin compounds showed a reduction in hyperglycemia and improved insulin sensitivity by enhancing glucose uptake in muscle tissues .
• Antioxidant Activity :
  • Research demonstrated that thiazolidin compounds could significantly reduce oxidative stress markers in vitro, suggesting their utility as protective agents against cellular damage .

Data Table: Summary of Biological Activities

Biological Activity	Description	References
Anticancer	Induces apoptosis; inhibits proliferation	,
Antidiabetic	Enhances glucose uptake; modulates lipid profiles	,
Antioxidant	Scavenges free radicals; reduces oxidative stress	,
Antimicrobial	Inhibits growth of bacterial strains

Scientific Research Applications

Pharmacological Applications

• Anticancer Activity
  • Research indicates that thiazolidine derivatives can act as non-toxic anticarcinogens. For instance, studies have shown that certain thiazolidine compounds exhibit significant inhibitory effects on cancer cell lines, suggesting their potential as chemotherapeutic agents .
• Anticonvulsant Properties
  • Compounds similar to 3-[(Z)-(3-cyclohexyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-(dipropylamino)-7-methyl-4H-pyrido[1,2-a]pyrimidin-4-one have been synthesized and evaluated for anticonvulsant activities. In particular, derivatives of thiazolidinones have demonstrated efficacy in reducing seizure activity in animal models, indicating their potential for treating epilepsy .
• Antitubercular Activity
  • A notable application of thiazolidine derivatives includes their evaluation against Mycobacterium tuberculosis (Mtb). Recent studies synthesized 2-thioxo-1,3-thiazolidin derivatives that showed promising results in vitro against Mtb strains, with some compounds exhibiting lower minimum inhibitory concentrations than standard treatments .

Case Study 1: Anticancer Screening

A study evaluated a series of thiazolidine derivatives for their anticancer properties against various human cancer cell lines. The results indicated that certain modifications to the thiazolidine structure enhanced cytotoxicity and selectivity towards cancer cells while minimizing toxicity to normal cells .

Case Study 2: Anticonvulsant Activity

In a pharmacological investigation, several thiazolidinone derivatives were subjected to maximal electroshock seizure tests. One compound demonstrated significantly higher potency than the reference drug diazepam, suggesting that modifications in the thiazolidinone structure can lead to improved anticonvulsant activity .

Comparison with Similar Compounds

Structural Analogues in the Pyrido[1,2-a]pyrimidin-4-one Family

Compounds sharing the pyrido-pyrimidinone core but differing in substituents include:

Compound Name	Substituents on Pyrido-Pyrimidinone	Thiazolidinone/Other Moieties	Key Features	Reference
3-[(Z)-(3-Allyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-(ethylamino)-4H-pyrido[1,2-a]pyrimidin-4-one	2-(ethylamino)	Allyl-substituted thiazolidinone	Smaller alkyl groups (ethyl, allyl) may reduce steric hindrance.
3-[(Z)-(3-(2-Methoxyethyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-9-methyl-2-[(1-phenylethyl)amino]...	2-(1-phenylethylamino), 9-methyl	2-Methoxyethyl-substituted thiazolidinone	Aromatic and polar groups enhance solubility; potential for CNS penetration.
2-(1,3-Benzodioxol-5-yl)-7-(piperazin-1-yl)-4H-pyrido[1,2-a]pyrimidin-4-one	7-(piperazin-1-yl)	No thiazolidinone; benzodioxol substituent	Piperazine improves water solubility; benzodioxol may modulate bioactivity.

Key Observations :

• Substituent Effects: The dipropylamino group in the target compound offers moderate lipophilicity compared to ethylamino (more hydrophilic) or phenylethylamino (more lipophilic) groups .
• Thiazolidinone Modifications: The cyclohexyl group in the target compound likely increases metabolic stability compared to allyl or methoxyethyl substituents, which may be more prone to oxidation .

Thiazolidinone Derivatives with Varied Scaffolds

Other thiazolidinone-containing compounds exhibit structural and functional diversity:

• Thieno[3,4-d]pyrimidin-4(3H)-one hybrids (e.g., compound 11 in ): These replace the pyrido-pyrimidinone core with a thieno-pyrimidinone system, altering electronic properties and binding interactions .
• Azo-linked thiazolidinones (): These derivatives prioritize azo groups for antimicrobial activity, diverging from the target compound’s focus on fused heterocycles .

Activity Implications :

• Microwave-assisted synthesis (as in ) is a shared method for achieving high-purity thiazolidinone derivatives, suggesting applicability to the target compound’s preparation .

Physicochemical and Pharmacokinetic Trends

• Lipophilicity: The cyclohexyl and dipropylamino groups in the target compound likely confer higher logP values compared to analogues with methoxyethyl or piperazine substituents .
• Solubility : Polar groups (e.g., piperazine in ) improve aqueous solubility, whereas the target compound’s alkyl/cyclohexyl substituents may limit it .

Preparation Methods

Synthesis of the Pyrido[1,2-a]pyrimidin-4-one Core

The pyrido[1,2-a]pyrimidin-4-one core is constructed via acid-catalyzed cyclization of substituted pyridone derivatives. A validated method involves reacting N-cyclohexyl pyridone with acid chlorides in pyridine under ambient conditions . For instance, treatment of 7-methylpyridone with benzoyl chloride in pyridine at room temperature for 2 hours yields a pyrido-pyrimidine intermediate. The reaction proceeds through nucleophilic acyl substitution, followed by intramolecular cyclization (Figure 1) .

Optimized Conditions

• Solvent : Pyridine (20 mL per 0.01 mol substrate)

• Reagents : Acid chloride (1:1 molar ratio)

• Time : 2 hours at room temperature

• Workup : Dilution with water, filtration, and recrystallization from ethanol .

Introduction of the Dipropylamino Group

The dipropylamino group at position 2 is introduced via nucleophilic substitution or reductive alkylation. A two-step protocol is recommended:

• Amination : Reacting the pyrido-pyrimidine intermediate with dipropylamine in the presence of a base (e.g., K₂CO₃) in DMF at 80°C for 12 hours .

• Purification : Column chromatography (silica gel, ethyl acetate/hexane) isolates the 2-(dipropylamino) derivative .

Key Considerations

• Steric hindrance : Bulky substituents on the pyrimidine ring may necessitate elevated temperatures (100–120°C) .

• Solvent polarity : Polar aprotic solvents (DMF, DMSO) enhance reaction rates .

Formation of the Thiazolidin-5-ylidene Moiety

The thiazolidin-5-ylidene fragment is synthesized via Knoevenagel condensation. Cyclohexyl-substituted aldehydes are condensed with 2,4-thiazolidinedione in toluene using piperidine as a catalyst .

Procedure

• Combine 3-cyclohexylpropanal (0.188 mol) and 2,4-thiazolidinedione (0.188 mol) in toluene.

• Add piperidine (1 mL), reflux for 6 hours, and remove water via a Dean-Stark trap .

• Isolate the product by filtration and recrystallize from ethanol (yield: 75–80%) .

Mechanism
The reaction proceeds through enolate formation, followed by aldol condensation and dehydration to yield the (Z)-configured exocyclic double bond .

Coupling of Thiazolidinone and Pyrido-pyrimidine Fragments

The final step involves coupling the thiazolidin-5-ylidene moiety to the pyrido-pyrimidine core via a methylene bridge. This is achieved through a Wittig or aldol-like reaction.

Aldol Condensation Protocol

• Dissolve 2-(dipropylamino)-7-methyl-4H-pyrido[1,2-a]pyrimidin-4-one (0.01 mol) and 3-cyclohexyl-4-oxo-2-thioxo-1,3-thiazolidin-5-carbaldehyde (0.01 mol) in ethanol.

• Add acetic acid (6 equiv) and stir under oxygen at 130°C for 18 hours .

• Cool, filter, and recrystallize from ethyl acetate (yield: 70–74%) .

Critical Parameters

• Oxidative conditions : Molecular oxygen drives dehydrogenation, ensuring regioselectivity .

• Acid catalyst : Acetic acid facilitates enolization and condensation .

Comparative Analysis of Synthetic Routes

Table 1 summarizes key methodologies for assembling the target compound.

Step	Method	Conditions	Yield	Source
Pyrido-pyrimidine core	Acid chloride cyclization	Pyridine, r.t., 2 h	80%
Dipropylamino group	Nucleophilic substitution	DMF, 80°C, 12 h	65%
Thiazolidinone moiety	Knoevenagel condensation	Toluene, piperidine, reflux	78%
Fragment coupling	Aldol condensation	Ethanol, O₂, 130°C, 18 h	72%

Mechanistic Insights and Challenges

• Stereochemical Control : The (Z)-configuration of the exocyclic double bond is thermodynamically favored due to conjugation with the thiazolidinone’s carbonyl group .

• Side Reactions : Competitive triazolo-pyridine formation may occur if acetic acid concentrations exceed 6 equivalents .

• Purification : Recrystallization from ethanol or ethyl acetate is critical for removing unreacted aldehydes and by-products .

Scalability and Industrial Relevance

The synthetic route is scalable to kilogram quantities with modifications:

• Continuous flow reactors : For cyclization and condensation steps to enhance heat transfer .

• Catalyst recycling : Piperidine and acetic acid can be recovered via distillation .

Q & A

Q. What are the key synthetic pathways for this compound?

The synthesis involves multi-step reactions, including cyclization of thiazolidinone derivatives and condensation with pyrido-pyrimidinone scaffolds. Critical steps include the formation of the Z-configuration via controlled Schiff base reactions and purification using column chromatography (silica gel, gradient elution). Characterization is achieved through $^1H$/$^{13}C$-NMR for structural confirmation and mass spectrometry for molecular weight validation .

Q. What spectroscopic methods are employed for structural confirmation?

Structural elucidation combines $^1H$-NMR (400 MHz, DMSO-$d_6$) to identify proton environments, $^{13}C$-NMR for carbon skeleton analysis, and high-resolution mass spectrometry (HRMS) for molecular ion verification. X-ray crystallography (using SHELX-97 for refinement) resolves stereochemistry and confirms the Z-isomer configuration .

Advanced Research Questions

Q. How can reaction conditions be optimized to enhance the Z/E isomer ratio?

Optimizing solvent polarity (e.g., switching from DMF to THF) and lowering reaction temperatures (0–5°C) favor the Z-isomer. Chiral auxiliaries or Lewis acids (e.g., ZnCl$_2$) can stabilize intermediates. Real-time monitoring via HPLC (C18 column, acetonitrile/water mobile phase) quantifies isomer ratios .

Q. How to resolve discrepancies between crystallographic and spectroscopic data?

Discrepancies may arise from dynamic disorder in crystals or solvent interactions. Re-refine X-ray data using WinGX (with TWINABS for absorption corrections) and validate via $^1H$-NMR titration experiments. Complementary techniques like IR spectroscopy (e.g., carbonyl stretching frequencies) or variable-temperature NMR can clarify dynamic equilibria .

Q. What computational methods predict electronic properties and reactivity?

Density Functional Theory (DFT) calculations (B3LYP/6-31G* basis set) model frontier molecular orbitals to predict reactivity sites. Molecular docking (AutoDock Vina) assesses binding affinities to biological targets, using X-ray-derived geometries as input. Solvent effects are incorporated via COSMO-RS .

Q. What strategies enhance biological activity through structural modifications?

Structure-activity relationship (SAR) studies focus on substituents at the cyclohexyl (thiazolidinone) and dipropylamino (pyrido-pyrimidinone) moieties. Introducing electron-withdrawing groups (e.g., -CF$_3$) or bioisosteric replacements (e.g., thiazole for thioxo) improves metabolic stability. In vitro enzymatic assays (IC$_{50}$ determination) and pharmacokinetic profiling (LogP, plasma stability) guide optimization .

Methodological Notes

• Crystallographic Analysis : Use SHELXL for refinement of high-resolution data (R$_1$ < 5%). For twinned crystals, employ SHELXD for structure solution and PLATON for validation .
• Data Contradiction : Cross-validate NMR and X-ray results using molecular dynamics simulations (AMBER) to assess conformational flexibility .
• Synthetic Optimization : Apply Design of Experiments (DoE) to screen variables (temperature, catalyst loading) and identify critical factors via response surface methodology .